![molecular formula C23H31NO B5172283 1-methyl-3-pentyl-2,6-diphenyl-4-piperidinol](/img/structure/B5172283.png)
1-methyl-3-pentyl-2,6-diphenyl-4-piperidinol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-methyl-3-pentyl-2,6-diphenyl-4-piperidinol, also known as MDPBP, is a synthetic designer drug that belongs to the piperidine class. MDPBP has gained popularity as a recreational drug due to its euphoric and stimulant effects. However, it is important to note that MDPBP is a controlled substance and its use is illegal in most countries.
Scientific Research Applications
1-methyl-3-pentyl-2,6-diphenyl-4-piperidinol has been used in scientific research to study its effects on the central nervous system. Studies have shown that this compound acts as a potent stimulant and has a similar mechanism of action to other piperidine-based designer drugs, such as α-PVP and MDPV. This compound has also been used in animal studies to investigate its potential as a treatment for depression and anxiety disorders.
Mechanism of Action
1-methyl-3-pentyl-2,6-diphenyl-4-piperidinol acts as a potent stimulant by increasing the levels of dopamine and norepinephrine in the brain. It achieves this by blocking the reuptake of these neurotransmitters, leading to their accumulation in the synaptic cleft. The increased levels of dopamine and norepinephrine result in a feeling of euphoria, increased energy, and heightened alertness.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature, and can cause sweating, tremors, and muscle spasms. Long-term use of this compound can lead to addiction, tolerance, and withdrawal symptoms.
Advantages and Limitations for Lab Experiments
1-methyl-3-pentyl-2,6-diphenyl-4-piperidinol has several advantages and limitations for use in lab experiments. One advantage is its potent stimulant effects, which make it useful for studying the effects of dopamine and norepinephrine on the brain. However, its high potency and potential for abuse make it difficult to control in lab experiments. Additionally, its illegal status in most countries makes it difficult to obtain for research purposes.
Future Directions
There are several future directions for research on 1-methyl-3-pentyl-2,6-diphenyl-4-piperidinol. One area of interest is its potential as a treatment for depression and anxiety disorders. Animal studies have shown promising results, but more research is needed to determine its safety and efficacy in humans. Another area of interest is the development of new synthetic designer drugs that have similar effects to this compound but are safer and less addictive. Finally, more research is needed to understand the long-term effects of this compound on the brain and body, including its potential for neurotoxicity and addiction.
Synthesis Methods
1-methyl-3-pentyl-2,6-diphenyl-4-piperidinol can be synthesized through a multi-step process, which involves the reaction of 1-phenyl-2-butanone with methylamine and formaldehyde, followed by reduction with sodium borohydride. The resulting product is then reacted with phenylacetic acid and acetic anhydride to produce this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry and specialized equipment.
properties
IUPAC Name |
1-methyl-3-pentyl-2,6-diphenylpiperidin-4-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H31NO/c1-3-4-7-16-20-22(25)17-21(18-12-8-5-9-13-18)24(2)23(20)19-14-10-6-11-15-19/h5-6,8-15,20-23,25H,3-4,7,16-17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIBLLNKVEAJJCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC1C(CC(N(C1C2=CC=CC=C2)C)C3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H31NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.